Cas no 79247-83-9 (2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI))

2-Thiazolecarboxylic acid, 5-bromo-4-(trifluoromethyl)-, methyl ester (9CI) is a specialized heterocyclic compound featuring a thiazole core substituted with bromo and trifluoromethyl groups, along with a methyl ester functionality. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromo and trifluoromethyl substituents enhance electrophilic character, facilitating selective cross-coupling reactions, while the ester group offers versatility for further derivatization. Its stability under standard conditions and compatibility with common reagents make it a practical intermediate for constructing complex molecules. The compound is particularly useful in medicinal chemistry for designing bioactive scaffolds.

2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI) structure

79247-83-9 structure

Product Name:2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI)

CAS No:79247-83-9

MF:C₆H₃BrF₃NO₂S

MW:290.057729959488

MDL:MFCD11506343

CID:984610

PubChem ID:53408634

Update Time:2025-06-08

2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI)
- methyl 5-bromo-4-(trifluoromethyl)-1,3-thiazole-2-carboxylate
- 2-thiazolecarboxylic acid,5-bromo-4-(trifluoromethyl)-,methyl ester
- KB-176232
- methyl 5-bromo-4-trifluoromethylthiazole-2-carboxylate
- METHYL 5-BROMO-4-TRIFLUOROMETHYL-THIAZOLE-2-CARBOXYLATE
- 79247-83-9
- SB38793
- CS-0340569
- DTXSID40696365
- Methyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
- Methyl5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
- C6H3BrF3NO2S
- DB-255253
- MDL： MFCD11506343
- Inchi： 1S/C6H3BrF3NO2S/c1-13-5(12)4-11-2(3(7)14-4)6(8,9)10/h1H3
- InChI Key： FAPZBEQEVDOFCG-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)(F)F)N=C(C(=O)OC)S1

Computed Properties

Exact Mass: 288.90200
Monoisotopic Mass: 288.902
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.4A^2
XLogP3: 3.1

Experimental Properties

PSA: 67.43000
LogP: 2.71100

2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI) Customs Data

HS CODE：2934100090
Customs Data：

China Customs Code:
2934100090

Overview:

2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM189676-1g	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	95%	1g	$380	2021-08-05
Alichem	A059003500-1g	Methyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate	79247-83-9	95%	1g	$324.72	2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0246-1g	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0246-5g	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	96%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0246-500mg	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	96%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0246-250mg	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	96%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0246-100mg	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	96%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0246-50mg	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	96%	50mg	1322.95CNY	2021-05-08
eNovation Chemicals LLC	D971347-100mg	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	95%	100mg	$285	2024-07-28
eNovation Chemicals LLC	D971347-250mg	Methyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate	79247-83-9	95%	250mg	$455	2024-07-28

2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI) Suppliers

Amadis Chemical Company Limited

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(CAS:79247-83-9)2-Thiazolecarboxylicacid,5-bromo-4-(trifluoromethyl)-,methylester(9CI)

Order Number:A1042115

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:12

Price ($):1082.0

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